![molecular formula C19H21BrN2O B286561 N-[4-(1-azepanyl)phenyl]-4-bromobenzamide](/img/structure/B286561.png)
N-[4-(1-azepanyl)phenyl]-4-bromobenzamide
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Overview
Description
N-[4-(1-azepanyl)phenyl]-4-bromobenzamide, also known as AZB, is a chemical compound that has gained significant attention in the scientific community due to its potential use in medical research. AZB is a benzamide derivative that has been synthesized using various methods and has shown promising results in various biochemical and physiological studies.
Mechanism of Action
The mechanism of action of N-[4-(1-azepanyl)phenyl]-4-bromobenzamide is not fully understood. However, it has been reported to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2) and acetylcholinesterase (AChE). COX-2 is an enzyme that plays a key role in the inflammatory response, while AChE is an enzyme that breaks down the neurotransmitter acetylcholine. Inhibition of these enzymes has been reported to have anti-inflammatory and anti-tumor effects.
Biochemical and Physiological Effects
This compound has been reported to have various biochemical and physiological effects. It has been reported to inhibit the activity of COX-2 and AChE, which has been linked to its anti-inflammatory and anti-tumor effects. In addition, this compound has been reported to inhibit the growth of various cancer cells, including breast cancer cells and lung cancer cells. This compound has also been reported to have potent activity against various bacteria, including Escherichia coli and Staphylococcus aureus.
Advantages and Limitations for Lab Experiments
N-[4-(1-azepanyl)phenyl]-4-bromobenzamide has several advantages for use in lab experiments. It is a stable compound that can be synthesized in high purity and yield using various methods. This compound has also been shown to have potent activity against various bacteria and cancer cells, making it a promising compound for further research. However, there are also limitations to the use of this compound in lab experiments. It has been reported to have low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for the research of N-[4-(1-azepanyl)phenyl]-4-bromobenzamide. Further studies are needed to fully understand the mechanism of action of this compound and its potential use in the treatment of various diseases. In addition, studies are needed to optimize the synthesis method of this compound and to improve its solubility in water. Further studies are also needed to evaluate the toxicity and safety of this compound in vivo. Overall, this compound has shown promising results in various studies and has the potential to be a valuable compound for medical research.
Synthesis Methods
N-[4-(1-azepanyl)phenyl]-4-bromobenzamide can be synthesized using various methods, including the Buchwald-Hartwig coupling reaction and the Suzuki-Miyaura cross-coupling reaction. In the Buchwald-Hartwig coupling reaction, 4-bromobenzamide is reacted with 1-azepanyl-4-amine under specific conditions to produce this compound. In the Suzuki-Miyaura cross-coupling reaction, 4-bromobenzamide is reacted with 4-(1-azepanyl)phenylboronic acid under specific conditions to produce this compound. Both methods have been reported to yield this compound in high purity and yield.
Scientific Research Applications
N-[4-(1-azepanyl)phenyl]-4-bromobenzamide has been widely studied for its potential use in medical research. It has been reported to have anti-inflammatory, anti-tumor, and anti-microbial properties. This compound has also been studied for its potential use in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In addition, this compound has been reported to have potent activity against various bacteria, including Escherichia coli and Staphylococcus aureus.
Properties
Molecular Formula |
C19H21BrN2O |
---|---|
Molecular Weight |
373.3 g/mol |
IUPAC Name |
N-[4-(azepan-1-yl)phenyl]-4-bromobenzamide |
InChI |
InChI=1S/C19H21BrN2O/c20-16-7-5-15(6-8-16)19(23)21-17-9-11-18(12-10-17)22-13-3-1-2-4-14-22/h5-12H,1-4,13-14H2,(H,21,23) |
InChI Key |
BOCFGRHJGOHROM-UHFFFAOYSA-N |
SMILES |
C1CCCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)Br |
Canonical SMILES |
C1CCCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)Br |
Origin of Product |
United States |
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